2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide

• Molecular Formula: C20H18BrN5O2S
• Molecular Weight: 472.4 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-[[4-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C20H18BrN5O2S/c1-2-17-23-24-20-26(17)25-19(29-20)14-5-3-13(4-6-14)11-22-18(27)12-28-16-9-7-15(21)8-10-16/h3-10H,2,11-12H2,1H3,(H,22,27)
• InChI Key: FQTNQIPHFALKEP-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)CNC(=O)COC4=CC=C(C=C4)Br

Description

2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation, inflammation, and viral replication.
Biochemical and Physiological Effects:
2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit cancer cell proliferation and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antiviral activity against several viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide in lab experiments include its diverse biological activities, its potential as a drug candidate, and its ability to inhibit various enzymes and signaling pathways. However, the limitations of using this compound include its complex synthesis method, its limited solubility, and its potential toxicity.

Future Directions

There are several future directions for the study of 2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide. One direction is to further investigate its mechanism of action and its effects on various biochemical pathways. Another direction is to evaluate its potential as a drug candidate for the treatment of various diseases, including cancer, viral infections, and inflammation. Additionally, future studies could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide involves several steps. The first step is the synthesis of 4-bromophenol, which is then reacted with 4-(3-ethyl-1,2,4-triazol-5-yl)benzylamine to form the intermediate product. This intermediate is then reacted with thionyl chloride and potassium thiocyanate to form the final product.

Scientific Research Applications

2-(4-bromophenoxy)-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been evaluated for its anticancer, anti-inflammatory, and antiviral activities. In pharmacology, it has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, viral infections, and inflammation. In biochemistry, this compound has been studied for its mechanism of action and its effects on various biochemical pathways.